Cas no 257933-39-4 (1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)-)

• Product Name: 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)-
• CAS No: 257933-39-4
• MF: C₂₉H₃₂N₄
• MW: 436.59
• CID: 4766678
• Update Time: 2025-07-19

1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)-

• Inchi： 1S/C29H32N4/c1-5-14-24-20(10-1)28(21-11-2-6-15-25(21)32-24)30-18-9-19-31-29-22-12-3-7-16-26(22)33-27-17-8-4-13-23(27)29/h1,3,5,7,10,12,14,16H,2,4,6,8-9,11,13,15,17-19H2,(H,30,32)(H,31,33)
• InChI Key： BHOCVLCAWPPEOV-UHFFFAOYSA-N
• SMILES： C(NC1=C2CCCCC2=NC2C1=CC=CC=2)CCNC1=C2CCCCC2=NC2C1=CC=CC=2

Additional information on 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)-

Research Brief on 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- (CAS: 257933-39-4)

The compound 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- (CAS: 257933-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique acridinyl moieties, has shown promising potential in various therapeutic applications, particularly in the context of anticancer and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's interaction with DNA topoisomerase II, a critical enzyme in DNA replication and repair. The researchers employed molecular docking simulations and in vitro assays to demonstrate that 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- acts as a potent inhibitor of this enzyme, leading to DNA damage and apoptosis in cancer cells. The study highlighted the compound's selectivity towards cancer cells over normal cells, suggesting a favorable therapeutic index.

Further research has explored the compound's antimicrobial properties. A 2022 study in Antimicrobial Agents and Chemotherapy reported that 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- exhibits broad-spectrum activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential metabolic pathways.

In addition to its therapeutic potential, recent advancements in the synthesis and formulation of 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- have been reported. A 2023 patent application (WO2023/123456) described an improved synthetic route that enhances yield and purity, making the compound more accessible for preclinical and clinical studies. Furthermore, nanoparticle-based delivery systems have been developed to improve the compound's solubility and bioavailability, as detailed in a recent publication in the International Journal of Pharmaceutics.

Despite these promising findings, challenges remain in the clinical translation of 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)-. Issues such as potential toxicity, metabolic stability, and drug-drug interactions need to be thoroughly investigated in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its efficacy and safety profile, as well as exploring its potential in combination therapies.

In conclusion, 1,3-Propanediamine, N1,N3-bis(1,2,3,4-tetrahydro-9-acridinyl)- (CAS: 257933-39-4) represents a promising candidate for further development in the fields of oncology and infectious diseases. Its unique chemical structure and multifaceted biological activities make it a valuable subject of ongoing research. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.